Cas no 40411-77-6 (Benzenamine,N-(2,6-dinitrophenyl)-2,4,6-trinitro-)

• Product Name: Benzenamine,N-(2,6-dinitrophenyl)-2,4,6-trinitro-
• CAS No: 40411-77-6
• MF: C₁₂H₆N₆O₁₀
• MW: 394.210241794586
• CID: 331750
• PubChem ID: 3016184
• Update Time: 2025-04-19

Benzenamine,N-(2,6-dinitrophenyl)-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(2,6-dinitrophenyl)-2,4,6-trinitro-
• N-(2,6-dinitrophenyl)-2,4,6-trinitroaniline
• NS00030778
• DTXSID20193428
• 40411-77-6
• AKOS016036148
• EINECS 254-909-4

• Inchi： 1S/C12H6N6O10/c19-14(20)6-4-9(17(25)26)12(10(5-6)18(27)28)13-11-7(15(21)22)2-1-3-8(11)16(23)24/h1-5,13H
• InChI Key： OZFMAAJZKNAXBR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1NC1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 394.01454
• Monoisotopic Mass: 394.01454
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 241
• XLogP3: 3.2

Experimental Properties

• Density: 1.836
• Boiling Point: 499.5°Cat760mmHg
• Flash Point: 255.9°C
• Refractive Index: 1.76